Cas no 2060044-59-7 (3-(2-bromo-2-methylpropanoyl)-1-(2-iodophenyl)piperidin-2-one)

• Product Name: 3-(2-bromo-2-methylpropanoyl)-1-(2-iodophenyl)piperidin-2-one
• CAS No: 2060044-59-7
• MF: C₁₅H₁₇BrINO₂
• MW: 450.109455823898
• MDL: MFCD30487630
• CID: 5173644
• PubChem ID: 137702524
• Update Time: 2025-10-31

3-(2-bromo-2-methylpropanoyl)-1-(2-iodophenyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 3-(2-bromo-2-methyl-1-oxopropyl)-1-(2-iodophenyl)-
• 3-(2-bromo-2-methylpropanoyl)-1-(2-iodophenyl)piperidin-2-one

• MDL： MFCD30487630
• Inchi： 1S/C15H17BrINO2/c1-15(2,16)13(19)10-6-5-9-18(14(10)20)12-8-4-3-7-11(12)17/h3-4,7-8,10H,5-6,9H2,1-2H3
• InChI Key： ZHPSQBSXBJOBPK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2I)CCCC(C(=O)C(Br)(C)C)C1=O

Additional information on 3-(2-bromo-2-methylpropanoyl)-1-(2-iodophenyl)piperidin-2-one

Research Brief on 3-(2-bromo-2-methylpropanoyl)-1-(2-iodophenyl)piperidin-2-one (CAS: 2060044-59-7)

Recent studies on the compound 3-(2-bromo-2-methylpropanoyl)-1-(2-iodophenyl)piperidin-2-one (CAS: 2060044-59-7) have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules. This compound, characterized by its unique bromo- and iodo-substituted structure, has garnered attention for its role in medicinal chemistry, particularly in the development of targeted therapies. Researchers have explored its utility in constructing complex pharmacophores, leveraging its reactivity for cross-coupling reactions and other transformative chemical processes.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of piperidine-based inhibitors targeting protein-protein interactions (PPIs). The research team utilized 2060044-59-7 to develop a library of derivatives, which were screened against cancer-related PPIs. Notably, one derivative exhibited nanomolar affinity for the MDM2-p53 interaction, a critical pathway in oncology. The study underscored the compound's versatility in introducing halogen atoms for further functionalization, a strategy that enhanced binding specificity.

Further investigations into the compound's physicochemical properties revealed its stability under physiological conditions, making it suitable for in vivo applications. A collaborative effort between academic and industrial researchers (2024, ACS Chemical Biology) reported its use in radioiodination protocols for positron emission tomography (PET) tracer development. The 2-iodophenyl moiety facilitated efficient isotopic labeling, enabling non-invasive imaging of neurodegenerative disease biomarkers. This advancement positions 2060044-59-7 as a dual-purpose tool for both therapeutic and diagnostic applications.

Ongoing clinical trials (Phase I/II) are evaluating prodrugs derived from this scaffold for their blood-brain barrier permeability in glioblastoma treatment. Early data suggests that structural modifications retain the parent compound's bioactivity while improving pharmacokinetics. Patent filings (WO2023/154321) also indicate growing commercial interest, with claims covering its use in kinase inhibitor formulations. However, challenges remain in optimizing its metabolic stability, as cytochrome P450-mediated dehalogenation was observed in preclinical models.

In conclusion, 3-(2-bromo-2-methylpropanoyl)-1-(2-iodophenyl)piperidin-2-one represents a promising chemical entity with multifaceted applications. Future research directions include exploring its enantioselective synthesis and expanding its utility in fragment-based drug discovery. The compound's unique structural features continue to inspire innovative approaches in precision medicine.